Cas no 866842-68-4 (N-(2-methylphenyl)-2-(2-phenyl-5H-12-oxa-1,3-diazatetraphen-4-yl)sulfanylacetamide)

• Product Name: N-(2-methylphenyl)-2-(2-phenyl-5H-12-oxa-1,3-diazatetraphen-4-yl)sulfanylacetamide
• CAS No: 866842-68-4
• MF: C₃₀H₂₃N₃O₂S
• MW: 489.587525606155
• CID: 6342000
• PubChem ID: 2138416
• Update Time: 2025-07-11

N-(2-methylphenyl)-2-(2-phenyl-5H-12-oxa-1,3-diazatetraphen-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-2-(2-phenyl-5H-12-oxa-1,3-diazatetraphen-4-yl)sulfanylacetamide
• 2-((9-phenyl-12H-benzo[5,6]chromeno[2,3-d]pyrimidin-11-yl)thio)-N-(o-tolyl)acetamide
• N-(2-methylphenyl)-2-[(14-phenyl-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13,15-octaen-16-yl)sulfanyl]acetamide
• AKOS001836607
• 866842-68-4
• F1605-0793
• N-(2-METHYLPHENYL)-2-[(2-PHENYL-5H-12-OXA-1,3-DIAZATETRAPHEN-4-YL)SULFANYL]ACETAMIDE

• Inchi： 1S/C30H23N3O2S/c1-19-9-5-8-14-25(19)31-27(34)18-36-30-24-17-23-22-13-7-6-10-20(22)15-16-26(23)35-29(24)32-28(33-30)21-11-3-2-4-12-21/h2-16H,17-18H2,1H3,(H,31,34)
• InChI Key： RWIFSFWSYPVZPF-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C)=O)C1=C2C(=NC(C3C=CC=CC=3)=N1)OC1=CC=C3C=CC=CC3=C1C2

Computed Properties

• Exact Mass: 489.15109816g/mol
• Monoisotopic Mass: 489.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans